Cas no 115051-66-6 (Ethanethioic acid, S-(3-hydroxypropyl) ester)

Ethanethioic acid, S-(3-hydroxypropyl) ester, is a sulfur-containing organic compound characterized by its thioester and hydroxyl functional groups. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of more complex molecules. The presence of both thioester and hydroxyl moieties allows for versatile chemical transformations, including acyl transfer reactions and further derivatization. Its balanced polarity enhances solubility in a range of organic solvents, facilitating its use in homogeneous reaction systems. The compound’s stability under standard conditions ensures reliable handling and storage, making it a practical choice for research and industrial processes requiring controlled functional group manipulation.
Ethanethioic acid, S-(3-hydroxypropyl) ester structure
115051-66-6 structure
Product Name:Ethanethioic acid, S-(3-hydroxypropyl) ester
CAS No:115051-66-6
MF:C5H10O2S
MW:134.196700572968
MDL:MFCD30084688
CID:1202641
PubChem ID:537921
Update Time:2025-06-07

Ethanethioic acid, S-(3-hydroxypropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid, S-(3-hydroxypropyl) ester
    • AKOS037646097
    • AS-66412
    • Thioacetic acid S-(3-hydroxypropyl) ester
    • ADIJNQVLNHDJIF-UHFFFAOYSA-N
    • 1-[(3-hydroxypropyl)sulfanyl]ethan-1-one
    • 115051-66-6
    • S-(3-hydroxypropyl)-thioacetate
    • S-(3-Hydroxypropyl)ethanethioate
    • CHEBI:192554
    • S-(3-Hydroxypropyl) thioacetate
    • SCHEMBL1583410
    • 1-[(3-hydroxypropyl)sulfanyl]ethanone
    • S-(3-Hydroxypropyl) ethanethioate #
    • S-(3-Hydroxypropyl) ethanethioate
    • D86667
    • ethanethioic acid S-(3-hydroxypropyl) ester
    • MDL: MFCD30084688
    • Inchi: 1S/C5H10O2S/c1-5(7)8-4-2-3-6/h6H,2-4H2,1H3
    • InChI Key: ADIJNQVLNHDJIF-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CCCO

Computed Properties

  • Exact Mass: 134.0402
  • Monoisotopic Mass: 134.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 72.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3

Ethanethioic acid, S-(3-hydroxypropyl) ester Pricemore >>

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